Cas no 183065-69-2 (2,4-Dibromo-6-fluorobenzoic acid)

• Product Name: 2,4-Dibromo-6-fluorobenzoic acid
• CAS No: 183065-69-2
• MF: C₇H₃Br₂FO₂
• MW: 297.903924226761
• MDL: MFCD03094087
• CID: 1026311
• PubChem ID: 2773969
• Update Time: 2025-10-31

2,4-Dibromo-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-fluorobenzoic acid
• AC1MCNQI
• AG-A-25713
• ANW-68820
• CTK5I6436
• PC0739
• SureCN286849
• RARECHEM AL BE 1302
• Benzoic acid, 2,4-dibroMo-6-fluoro-
• A880852
• 183065-69-2
• MFCD03094087
• SY344923
• RAGHPDYPAYDOJH-UHFFFAOYSA-N
• AKOS016005948
• 2,4-Dibromo-6-fluorobenzoicacid
• AB92885
• F18335
• CS-0195423
• DB-364363
• SCHEMBL286849
• DTXSID50378807

• MDL： MFCD03094087
• Inchi： 1S/C7H3Br2FO2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： RAGHPDYPAYDOJH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)O)F)Br

Computed Properties

• Exact Mass: 295.84829
• Monoisotopic Mass: 295.84838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

2,4-Dibromo-6-fluorobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2,4-Dibromo-6-fluorobenzoic acid

Recent Advances in the Application of 2,4-Dibromo-6-fluorobenzoic Acid (CAS: 183065-69-2) in Chemical Biology and Pharmaceutical Research

2,4-Dibromo-6-fluorobenzoic acid (CAS: 183065-69-2) is a halogenated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 2,4-dibromo-6-fluorobenzoic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have utilized this compound to develop novel inhibitors with improved selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of bromodomain inhibitors, which are promising candidates for treating hematological malignancies.

In addition to its pharmaceutical applications, 2,4-dibromo-6-fluorobenzoic acid has been employed in materials science. Its unique halogenated structure makes it a valuable building block for the development of organic electronic materials and liquid crystals. Recent research has highlighted its potential in creating advanced materials with tailored optoelectronic properties, paving the way for innovations in display technologies and sensors.

The compound's mechanism of action and metabolic pathways have also been subjects of investigation. Studies using in vitro and in vivo models have provided insights into its pharmacokinetics and toxicity profiles, which are crucial for its safe application in drug development. These findings underscore the importance of further research to optimize its use in therapeutic contexts.

Looking ahead, the continued exploration of 2,4-dibromo-6-fluorobenzoic acid and its derivatives holds promise for addressing unmet medical needs and advancing material science. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential and translate laboratory discoveries into clinical and industrial applications.